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Compound of Interest

Compound Name:
3-Methyl-2-

thiophenecarboxaldehyde

Cat. No.: B051414 Get Quote

Essential Safety and Handling Guide for 3-Methyl-2-
thiophenecarboxaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Methyl-2-thiophenecarboxaldehyde (CAS No. 5834-16-2).

Adherence to these guidelines is critical for ensuring laboratory safety and regulatory

compliance.

Immediate Safety and Hazard Information
3-Methyl-2-thiophenecarboxaldehyde is a combustible liquid that can cause significant

irritation to the skin, eyes, and respiratory system.[1] It is imperative to handle this chemical

with appropriate personal protective equipment in a well-ventilated area.

Hazard Identification and Classification:
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Hazard Statement GHS Classification

H227: Combustible liquid Flammable liquids (Category 4)

H315: Causes skin irritation Skin corrosion/irritation (Category 2)[1]

H319: Causes serious eye irritation
Serious eye damage/eye irritation (Category 2A)

[1]

H335: May cause respiratory irritation
Specific target organ toxicity — single exposure

(Category 3), Respiratory tract irritation[1]

Key Physical and Chemical Properties:

Property Value

Molecular Formula C₆H₆OS

Molecular Weight 126.18 g/mol [1]

Appearance Light yellow to yellow to orange clear liquid

Boiling Point 113 °C at 24 mmHg

Flash Point 82 °C (179.6 °F) - closed cup[2]

Density 1.17 g/mL at 25 °C[2]

Solubility in Water Insoluble

Operational Plan: Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and prevent

accidents.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling 3-
Methyl-2-thiophenecarboxaldehyde:
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PPE Category Specification

Eye Protection Chemical safety goggles or faceshield.[2]

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection

A dust mask type N95 (US) or a multi-purpose

combination respirator cartridge is

recommended.[2] A respiratory protection

program that meets OSHA's 29 CFR 1910.134

and ANSI Z88.2 requirements or European

Standard EN 149 must be followed whenever

workplace conditions warrant a respirator's use.

[3]

Skin and Body Protection

Lab coat, long pants, and closed-toe shoes.

Wear appropriate protective clothing to prevent

skin exposure.[3]

Step-by-Step Handling Protocol
Preparation:

Ensure a safety shower and eyewash station are readily accessible.[3][4]

Work in a well-ventilated area, preferably within a chemical fume hood.[3][4]

Keep away from heat, sparks, open flames, and hot surfaces.[4][5]

Handling:

Avoid direct contact with skin and eyes.[3][6]

Avoid inhalation of vapor or mist.[3]

Use spark-proof tools and explosion-proof equipment.[3]

Storage:
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Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents, strong bases, and strong reducing agents.[4][5][7]

Keep the container tightly closed.[3][4]

This chemical is air-sensitive; consider storing under an inert gas like nitrogen.[5][8]

Experimental Workflow
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Caption: Workflow for handling 3-Methyl-2-thiophenecarboxaldehyde.
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Disposal Plan
Proper disposal of 3-Methyl-2-thiophenecarboxaldehyde and its containers is crucial to

prevent environmental contamination and ensure regulatory compliance.

Spill Cleanup Protocol
In the event of a spill:

Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.

Remove Ignition Sources: Eliminate all sources of ignition (e.g., open flames, sparks).[3][4]

Contain Spill: Use a non-combustible absorbent material like sand, earth, or vermiculite to

absorb the spill.[3][4]

Collect Waste: Carefully collect the absorbed material into a suitable, labeled container for

hazardous waste disposal.[3]

Decontaminate: Clean the spill area thoroughly with soap and water.

Waste Disposal
Chemical Waste: Dispose of 3-Methyl-2-thiophenecarboxaldehyde as hazardous waste

through an approved waste disposal plant.[4][5][9] Do not empty into drains.[7][9]

Contaminated Materials: All contaminated materials, including absorbent materials, personal

protective equipment (PPE), and empty containers, should be collected and disposed of as

hazardous waste.[9]

Regulatory Compliance: Consult local, state, and federal regulations for hazardous waste

disposal to ensure full compliance.

Disposal Decision Tree
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Chemical Waste Generated
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Caption: Decision tree for the disposal of 3-Methyl-2-thiophenecarboxaldehyde waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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